Cas no 2172126-14-4 ((quinolin-6-yl)methanesulfonyl fluoride)

• Product Name: (quinolin-6-yl)methanesulfonyl fluoride
• CAS No: 2172126-14-4
• MF: C₁₀H₈FNO₂S
• MW: 225.239424705505
• CID: 6084825
• PubChem ID: 165869674
• Update Time: 2025-10-16

(quinolin-6-yl)methanesulfonyl fluoride Chemical and Physical Properties

Names and Identifiers

• (quinolin-6-yl)methanesulfonyl fluoride
• EN300-1451090
• 2172126-14-4

• Inchi： 1S/C10H8FNO2S/c11-15(13,14)7-8-3-4-10-9(6-8)2-1-5-12-10/h1-6H,7H2
• InChI Key： MQMNAWVUZNBOPP-UHFFFAOYSA-N
• SMILES： S(CC1C=CC2C(=CC=CN=2)C=1)(=O)(=O)F

Computed Properties

• Exact Mass: 225.02597783g/mol
• Monoisotopic Mass: 225.02597783g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 312
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 55.4Ų

Additional information on (quinolin-6-yl)methanesulfonyl fluoride

Comprehensive Overview of (quinolin-6-yl)methanesulfonyl fluoride (CAS No. 2172126-14-4): Properties, Applications, and Research Insights

(quinolin-6-yl)methanesulfonyl fluoride (CAS No. 2172126-14-4) is a specialized sulfonyl fluoride derivative that has garnered significant attention in the fields of medicinal chemistry, bioconjugation, and proteomics. This compound, characterized by its quinoline backbone and reactive methanesulfonyl fluoride group, serves as a versatile building block for covalent inhibitors and activity-based probes. Its unique structure enables selective interactions with biological targets, making it invaluable for drug discovery and chemical biology research.

Recent advancements in targeted protein degradation and covalent drug design have amplified the demand for (quinolin-6-yl)methanesulfonyl fluoride. Researchers are particularly interested in its ability to form stable covalent bonds with nucleophilic residues (e.g., serine, cysteine) in enzymes, a feature leveraged in developing irreversible inhibitors. This mechanism aligns with the growing focus on precision medicine and kinase inhibition, addressing unmet needs in oncology and inflammatory diseases.

The compound's synthetic utility extends to click chemistry applications, where its fluorosulfate moiety facilitates efficient bioconjugation. This property is critical for proteome profiling and post-translational modification studies, topics frequently searched in AI-driven drug discovery platforms. Notably, its compatibility with high-throughput screening workflows has positioned it as a key reagent in fragment-based drug design.

From a structural-activity relationship perspective, the quinoline scaffold contributes to enhanced membrane permeability and target engagement, addressing common challenges in bioavailability optimization. These attributes resonate with trending searches on blood-brain barrier penetration and CNS drug development, reflecting its relevance in neurodegenerative disease research.

Quality and analytical characterization of CAS No. 2172126-14-4 are rigorously monitored via HPLC, NMR, and mass spectrometry, ensuring reproducibility for pharmaceutical intermediates. The compound's stability under physiological conditions further supports its utility in in vivo studies, a hot topic in translational research forums.

Emerging publications highlight its role in covalent fragment libraries, answering frequent queries about small molecule screening strategies. As the scientific community prioritizes undruggable targets, the demand for innovative tools like (quinolin-6-yl)methanesulfonyl fluoride continues to rise, solidifying its status as a research-enabling chemical.